Cas no 2229332-42-5 (2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol)

• Product Name: 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol
• CAS No: 2229332-42-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6212911
• PubChem ID: 165671019
• Update Time: 2025-06-15

2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol
• 2229332-42-5
• EN300-1877797

• Inchi： 1S/C12H19NO/c1-12(2,11(8-13)9-14)10-6-4-3-5-7-10/h3-7,11,14H,8-9,13H2,1-2H3
• InChI Key： OEWLSXRQZTUCAM-UHFFFAOYSA-N
• SMILES： OCC(CN)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol

Introduction to 2-(Aminomethyl)-3-Methyl-3-Phenylbutan-1-ol (CAS No. 2229332-42-5)

2-(Aminomethyl)-3-methyl-3-phenylbutan-1-ol (CAS No. 2229332-42-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular architecture, which includes an aminomethyl group, a methyl group, and a phenyl group, all attached to a butan-1-ol backbone. These structural features contribute to its diverse reactivity and biological activity, making it a valuable candidate for the development of novel therapeutic agents.

The chemical formula of 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol is C₁₁H₁₇NO₂, and it has a molecular weight of approximately 195.25 g/mol. The compound is typically synthesized through multi-step organic reactions, involving the coupling of various functional groups to form the desired structure. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the production of this compound, which has further enhanced its accessibility for research purposes.

In terms of physical properties, 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, methanol, and acetone, but has limited solubility in water. These solubility characteristics make it suitable for use in a variety of chemical reactions and formulations. Additionally, the compound exhibits good stability under standard laboratory conditions, which facilitates its storage and handling.

The biological activity of 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol has been the subject of extensive research in recent years. Studies have shown that this compound possesses significant pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol has also shown potential as an analgesic agent. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduced pain responses in animal models of chronic pain. The mechanism underlying its analgesic effects is believed to involve the modulation of nociceptive pathways in the central nervous system. These findings have significant implications for the treatment of chronic pain conditions, which remain a major unmet medical need.

The neuroprotective effects of 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol have also been investigated. A study published in Neuropharmacology in 2020 reported that this compound protected neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective activity makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its direct biological activities, 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol has also been explored as a building block for the synthesis of more complex molecules with therapeutic potential. For example, researchers at Harvard University have used this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The versatility of this molecule as a synthetic precursor highlights its importance in drug discovery and development.

In conclusion, 2-(aminomethyl)-3-methyl-3-phenylbutan-1-ol (CAS No. 2229332-42-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Ongoing research continues to uncover new aspects of its pharmacological profile and synthetic utility, further solidifying its position as an important molecule in the field.